molecular formula C14H19NO B8377809 4-Hydroxy-1-piperidinylindan

4-Hydroxy-1-piperidinylindan

Cat. No.: B8377809
M. Wt: 217.31 g/mol
InChI Key: UPWWGEIHNGFMBO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Hydroxy-1-piperidinylindan is a useful research compound. Its molecular formula is C14H19NO and its molecular weight is 217.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H19NO

Molecular Weight

217.31 g/mol

IUPAC Name

1-piperidin-1-yl-2,3-dihydro-1H-inden-4-ol

InChI

InChI=1S/C14H19NO/c16-14-6-4-5-11-12(14)7-8-13(11)15-9-2-1-3-10-15/h4-6,13,16H,1-3,7-10H2

InChI Key

UPWWGEIHNGFMBO-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)C2CCC3=C2C=CC=C3O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Hydrobromic acid (47-49%, 750 ml) is added to a stirred solution of the 4-methoxy-1-piperidinylindan (75 g) in glacial acetic acid (750 ml) under nitrogen. The mixture is refluxed for four hours, allowed to cool and poured into crushed ice and water. The pH of the ice mixture is adjusted to about 9 and the aqueous mixture extracted with methylene chloride. The methylene chloride extract is washed with water thereby forming a precipitate which is filtered and the solid dried. The methylene chloride layer is evaporated yielding an oil. The solid is dissolved in acetonitrile and treated with charcoal. The oil is treated with charcoal and dissolved in acetonitrile. Both dissolved materials are recrystallized from acetonitrile yielding the desired product, M.P. 134.5°-136.5° C.
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